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Compound of Interest

Compound Name:
3,5-Difluoro-4'-

methylbenzophenone

CAS No.: 844885-07-0

Cat. No.: B1334114

Get Quote

The precise identification of a chemical entity is the foundation of all subsequent research and

development. The topic of this guide, 3,5-Difluoro-4'-methylbenzophenone, is systematically

named according to IUPAC nomenclature to avoid ambiguity. The prime symbol (') in 4'-methyl

indicates that the methyl group is located on the phenyl ring that is considered the substituent

on the benzoyl group.

The IUPAC name for this compound is (3,5-difluorophenyl)(4-methylphenyl)methanone. This

name explicitly defines the connectivity of the atoms: a central carbonyl group (methanone) is

attached to a 3,5-difluorophenyl ring and a 4-methylphenyl (p-tolyl) ring.

Table 1: Physicochemical Properties of (3,5-difluorophenyl)(4-methylphenyl)methanone
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Property Value Source

IUPAC Name
(3,5-difluorophenyl)(4-

methylphenyl)methanone
IUPAC Nomenclature Rules

CAS Number 844885-07-0 [1]

Molecular Formula C₁₄H₁₀F₂O [1]

Molecular Weight 232.23 g/mol [1]

SMILES
Cc1ccc(cc1)C(=O)c1cc(F)cc(F

)c1
[1]

Strategic Synthesis Methodologies
The synthesis of unsymmetrical benzophenones like (3,5-difluorophenyl)(4-

methylphenyl)methanone is typically achieved through robust C-C bond-forming reactions.[2]

The two most prevalent and industrially scalable methods are the Friedel-Crafts acylation and

the Suzuki-Miyaura cross-coupling.[3] The choice between these methods often depends on

the availability of starting materials, desired purity, and scalability.

Friedel-Crafts Acylation: The Classic Approach
The Friedel-Crafts acylation is a cornerstone of aromatic chemistry for synthesizing aryl

ketones.[4][5] The reaction involves the electrophilic aromatic substitution of an aromatic ring

with an acyl halide or anhydride, catalyzed by a strong Lewis acid, typically aluminum chloride

(AlCl₃).[6]

There are two logical disconnections for the synthesis of (3,5-difluorophenyl)(4-

methylphenyl)methanone via this method:

Route A: Acylation of 1,3-difluorobenzene with 4-methylbenzoyl chloride.

Route B: Acylation of toluene with 3,5-difluorobenzoyl chloride.

Route B is generally preferred. The carbonyl group of the resulting ketone is an electron-

withdrawing group that deactivates the aromatic ring, preventing polyacylation.[5] In Route A,
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the two fluorine atoms on the 1,3-difluorobenzene ring are deactivating, making the reaction

more sluggish than the acylation of the activated toluene ring in Route B.

The mechanism proceeds via the formation of a highly electrophilic acylium ion, which is then

attacked by the electron-rich aromatic ring.[4]

Formation of the Acylium Ion: The Lewis acid catalyst (AlCl₃) coordinates to the chlorine

atom of the acyl chloride, forming a resonance-stabilized acylium ion.

Electrophilic Attack: The π-electrons of the toluene ring attack the acylium ion. The methyl

group is an ortho-, para-director, leading predominantly to the desired para-substituted

product due to reduced steric hindrance compared to the ortho position.

Rearomatization: A base (such as the AlCl₄⁻ complex) removes a proton from the

intermediate σ-complex (arenium ion) to restore the aromaticity of the ring, yielding the final

product.

This protocol describes a general procedure for the synthesis of (3,5-difluorophenyl)(4-

methylphenyl)methanone.

Reaction Setup:

Assemble a dry 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a

reflux condenser fitted with a calcium chloride drying tube, and a pressure-equalizing

dropping funnel.

Place the flask in an ice-water bath.

Addition of Reactants:

To the flask, add anhydrous aluminum chloride (AlCl₃) (1.1 equivalents).

Suspend the AlCl₃ in anhydrous dichloromethane (DCM) (100 mL).

In the dropping funnel, place a solution of 3,5-difluorobenzoyl chloride (1.0 equivalent) in

anhydrous DCM (50 mL).
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Slowly add the 3,5-difluorobenzoyl chloride solution to the stirred AlCl₃ suspension,

maintaining the temperature between 0-5 °C.

Aromatic Substrate Addition:

After the complete addition of the acyl chloride, add toluene (1.2 equivalents) dropwise via

the dropping funnel, ensuring the temperature remains below 10 °C.

Reaction and Monitoring:

Once the addition is complete, remove the ice bath and allow the reaction mixture to warm

to room temperature.

Stir the mixture for 2-4 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC) using a hexane/ethyl acetate mobile phase.

Work-up and Purification:

Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice

and concentrated hydrochloric acid (100 mL).

Separate the organic layer using a separatory funnel.

Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel or by

recrystallization from a suitable solvent like ethanol or hexane.
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Workflow for Friedel-Crafts Acylation

Preparation

Reaction

Work-up & Purification

1. Assemble Dry Glassware
(Flask, Condenser, Funnel)

2. Add AlCl₃ and DCM
to Flask

4. Add Acyl Chloride Solution
(0-5 °C)

3. Prepare Acyl Chloride
Solution in DCM

5. Add Toluene Dropwise
(<10 °C)

6. Stir at Room Temp (2-4h)
& Monitor by TLC

7. Quench with Ice/HCl

8. Separate & Wash
Organic Layer

9. Dry & Concentrate

10. Purify by Chromatography
or Recrystallization

Final Product
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Caption: Experimental workflow for Friedel-Crafts acylation.
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Suzuki-Miyaura Cross-Coupling: A Modern Alternative
The Suzuki-Miyaura cross-coupling is a powerful palladium-catalyzed reaction that forms a C-C

bond between an organoboron compound and an organic halide or triflate.[3][7] This method

offers high functional group tolerance and generally milder reaction conditions compared to

Friedel-Crafts acylation.

For the synthesis of (3,5-difluorophenyl)(4-methylphenyl)methanone, two primary coupling

strategies exist:

Route C: Coupling of 3,5-difluorophenylboronic acid with 4-methylbenzoyl chloride (Acylative

Suzuki Coupling).

Route D: Coupling of 4-methylphenylboronic acid with 3,5-difluorobenzoyl chloride (Acylative

Suzuki Coupling).

The acylative variant of the Suzuki coupling is particularly effective for ketone synthesis.[8]

The catalytic cycle for the Suzuki-Miyaura coupling is well-established and involves three key

steps:

Oxidative Addition: The Pd(0) catalyst oxidatively adds to the acyl halide (R-CO-X) to form a

Pd(II) complex.

Transmetalation: The organoboron species transfers its organic group to the palladium

center, typically facilitated by a base.

Reductive Elimination: The two organic groups on the palladium complex couple and are

eliminated, forming the desired ketone product and regenerating the Pd(0) catalyst.

This protocol provides a general procedure for the palladium-catalyzed synthesis.

Reaction Setup:

To a clean, dry Schlenk flask, add 4-methylphenylboronic acid (1.2 equivalents), a

palladium catalyst such as Pd(PPh₃)₄ (3 mol%), and a base, for instance, potassium

carbonate (K₂CO₃) (2.0 equivalents).[3]
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Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

Addition of Solvents and Reactants:

Add a degassed solvent system, such as a mixture of toluene and water (e.g., 4:1 ratio).[3]

Add 3,5-difluorobenzoyl chloride (1.0 equivalent) to the stirred mixture.

Reaction and Monitoring:

Heat the reaction mixture to 80-100 °C and stir for 4-12 hours.

Monitor the reaction's progress by TLC or GC-MS.

Work-up and Purification:

After cooling to room temperature, add water and extract the mixture with ethyl acetate (3

x 50 mL).

Combine the organic layers and wash with brine.

Dry over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

Purify the residue using flash column chromatography (silica gel, hexane/ethyl acetate

gradient) to yield the pure product.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://pdf.benchchem.com/1273/A_Comparative_Guide_to_the_Reactivity_of_Bromo_Substituted_Benzophenones_in_Suzuki_Coupling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Acylative Suzuki Coupling

Preparation

Reaction

Work-up & Purification

1. Add Boronic Acid, Pd Catalyst, & Base
to Schlenk Flask
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with Inert Gas (3x)

3. Add Degassed Solvents

4. Add Acyl Chloride

5. Heat (80-100 °C, 4-12h)
& Monitor Reaction

6. Cool & Add Water

7. Extract with Ethyl Acetate

8. Wash, Dry & Concentrate

9. Purify by Column
Chromatography

Final Product
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Caption: Experimental workflow for Suzuki-Miyaura coupling.
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Spectroscopic and Structural Characterization
Confirmation of the chemical structure and assessment of purity are critical steps. A

combination of spectroscopic methods provides a comprehensive characterization of the

synthesized (3,5-difluorophenyl)(4-methylphenyl)methanone.

Table 2: Predicted Spectroscopic Data for (3,5-difluorophenyl)(4-methylphenyl)methanone

Technique Expected Features Rationale

¹H NMR

δ ~7.8-7.2 ppm (multiplets, Ar-

H), δ ~2.4 ppm (singlet, 3H, -

CH₃)

Aromatic protons appear in the

typical downfield region. The

methyl protons will be a

singlet. Protons on the

difluorophenyl ring will show

coupling to fluorine.

¹³C NMR

δ ~195 ppm (C=O), δ ~163

ppm (d, J≈250 Hz, C-F), δ

~145-110 ppm (Ar-C)

The carbonyl carbon is

significantly downfield.

Carbons directly attached to

fluorine will appear as doublets

due to C-F coupling.

¹⁹F NMR

One signal in the typical aryl

fluoride region (~ -100 to -120

ppm)

The two fluorine atoms are

chemically equivalent and will

produce a single resonance.

IR (KBr)

~1660 cm⁻¹ (C=O stretch),

~1600 cm⁻¹ (C=C stretch),

~1250 cm⁻¹ (C-F stretch)

Strong carbonyl absorption is

characteristic of aryl ketones.

C-F bonds show strong

absorptions in the fingerprint

region.[9]

Mass Spec (EI)

M⁺ at m/z = 232. Molecular ion

peak. Fragments at m/z = 141

([C₇H₂F₂O]⁺) and 91 ([C₇H₇]⁺).

Fragmentation typically occurs

alpha to the carbonyl group,

leading to the formation of

acylium and tolyl cations.

General Protocol for Spectroscopic Analysis
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Sample Preparation:

NMR: Dissolve ~10 mg of the purified product in ~0.7 mL of a deuterated solvent (e.g.,

CDCl₃ or Acetone-d₆) in an NMR tube.[10]

IR: Prepare a KBr pellet containing a small amount of the sample or analyze as a thin film

from a volatile solvent.

MS: Dissolve a small amount of the sample in a suitable volatile solvent like methanol or

dichloromethane for analysis.

Data Acquisition:

Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a spectrometer (e.g., 400 MHz or higher).

Record the IR spectrum using an FTIR spectrometer over a range of 4000-400 cm⁻¹.

Obtain the mass spectrum using a GC-MS or direct infusion ESI-MS.

Data Analysis:

Analyze the chemical shifts, coupling constants, and integration in NMR spectra to confirm

the proton and carbon framework.

Identify characteristic functional group frequencies in the IR spectrum.

Determine the molecular weight and analyze fragmentation patterns from the mass

spectrum to validate the structure.

Potential Applications in Research and
Development
Substituted benzophenones are a critical class of compounds with diverse applications.[4] The

unique electronic properties imparted by the fluorine atoms and the steric influence of the

methyl group make (3,5-difluorophenyl)(4-methylphenyl)methanone a valuable building block.
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Medicinal Chemistry: Fluorine substitution is a common strategy in drug design to enhance

metabolic stability, binding affinity, and bioavailability. This molecule can serve as a scaffold

or intermediate for synthesizing novel therapeutic agents, particularly in areas like oncology

and neuropharmacology where diaryl ketone structures are prevalent.[2][7]

Photoinitiators: Benzophenone and its derivatives are widely used as photoinitiators for UV-

curable coatings, inks, and adhesives.[11] The specific substitution pattern of this compound

could modulate its photochemical properties, potentially leading to more efficient or

specialized photoinitiators.

Materials Science: Fluorinated polymers often exhibit exceptional chemical and thermal

resistance.[12] As a monomer or building block, this compound could be used to synthesize

high-performance polymers, organic light-emitting diodes (OLEDs), or other advanced

materials.[13]

Conclusion
This technical guide has provided a detailed overview of (3,5-difluorophenyl)(4-

methylphenyl)methanone, from its fundamental chemical identity to its synthesis and potential

applications. By leveraging robust synthetic methods like Friedel-Crafts acylation and Suzuki

coupling, researchers can efficiently access this versatile compound. Comprehensive

spectroscopic characterization is essential to ensure structural integrity and purity, paving the

way for its successful application in drug discovery, photochemistry, and materials science. The

insights and protocols presented herein are designed to empower scientists to confidently work

with and innovate using this valuable chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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